Cas no 2228674-62-0 (2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine)

• Product Name: 2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine
• CAS No: 2228674-62-0
• MF: C₁₆H₁₄F₃N
• MW: 277.284274578094
• CID: 5946142
• PubChem ID: 165852824
• Update Time: 2025-05-24

2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine
• 2228674-62-0
• EN300-1955464
• 2-{2-[4-(trifluoromethyl)phenyl]phenyl}cyclopropan-1-amine

• Inchi： 1S/C16H14F3N/c17-16(18,19)11-7-5-10(6-8-11)12-3-1-2-4-13(12)14-9-15(14)20/h1-8,14-15H,9,20H2
• InChI Key： VGZLGCXWSCGLOF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CC=C1C1CC1N)(F)F

Computed Properties

• Exact Mass: 277.10783394g/mol
• Monoisotopic Mass: 277.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228674-62-0 and Product Name: 2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine

The compound with the CAS number 2228674-62-0 and the product name 2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of a trifluoromethyl group in its molecular structure enhances its pharmacological properties, making it a promising candidate for further research and development.

Structurally, the compound consists of a cyclopropan-1-amine core, which is flanked by two phenyl rings. The second phenyl ring is substituted with a trifluoromethyl group at the 4-position, which imparts specific electronic and steric properties to the molecule. This arrangement not only contributes to the compound's stability but also influences its interactions with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic pathways and enhance binding affinity, making it a valuable feature in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. Fluorinated compounds have been shown to exhibit improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. The trifluoromethyl group, in particular, has been extensively studied for its ability to increase lipophilicity and metabolic stability. These properties make it an attractive moiety for the design of drugs that target a wide range of diseases.

The cyclopropan-1-amine moiety is another key feature of this compound that contributes to its potential therapeutic value. Cyclopropane rings are known for their ability to introduce conformational constraints into molecules, which can enhance binding affinity and selectivity. Additionally, the amine group provides a site for further functionalization, allowing for the attachment of other pharmacophores or biomolecules. This flexibility makes the compound a versatile scaffold for drug discovery efforts.

Current research in the field of medicinal chemistry has highlighted the importance of rational drug design, where structural features are carefully optimized to maximize efficacy and minimize side effects. The compound in question aligns well with this approach, as its structural components have been strategically chosen to enhance its pharmacological properties. The combination of the trifluoromethyl group and the cyclopropan-1-amine core provides a unique set of characteristics that could make it effective against various biological targets.

One area where this compound shows particular promise is in the treatment of neurological disorders. Studies have indicated that fluorinated compounds can cross the blood-brain barrier more effectively than their non-fluorinated counterparts. The presence of the trifluoromethyl group in this molecule could facilitate its entry into the central nervous system, making it a potential candidate for therapies targeting conditions such as Alzheimer's disease or Parkinson's disease. Additionally, the structural rigidity provided by the cyclopropane ring could enhance binding to specific neurotransmitter receptors.

Another area of interest is cancer therapy. Fluorinated compounds have been explored as inhibitors of kinases and other enzymes involved in tumor growth and progression. The unique structure of this compound suggests that it may be able to interact with these targets in a novel way, potentially leading to improved therapeutic outcomes. Furthermore, the amine group provides a site for further derivatization, allowing researchers to fine-tune its activity against specific cancer types.

In conclusion, the compound with CAS number 2228674-62-0 and product name 2-{2-4-(trifluoromethyl)phenylphenyl}cyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and a cyclopropan-1-amine core, make it a promising candidate for further research and development. With ongoing studies exploring its potential applications in treating neurological disorders and cancer, this compound holds great promise for improving human health.